Cadmium metal-sticks

• CAS No.: 7440-43-9
• Product Name: Cadmium metal-sticks
• Molecular Formula: Cd
• Molecular Weight: 112.41 g/mol
• IUPAC Name: cadmium
• Standard InChI: InChI=1S/Cd
• Standard InChIKey: BDOSMKKIYDKNTQ-UHFFFAOYSA-N
• Impurities: Typical impurities (%, max.) include: Zn, 0.02-0.1; Cu, 0.0001-0.015; Pb, 0.0001-0.025; Fe, 0.0001-0.001; Bi, 0.0005; Sn, 0.01; Ag, 0.01; Sb, 0.001; and As, 0.003.; PURE FORM OF CADMIUM FOR ELECTRONIC USES CONTAINS 0.001% OR LESS OF IMPURITIES.; Cadmium Metal Spec for ASTM Spec 3440-66T with 99.90% min Cd contains the following impurities: zinc, 0.035% min; copper, 0.015% max; lead, 0.025% max; tin, 0.01% max; silver, 0.01% max; antimony, 0.001% max; arsenic, 0.003% max; tellurium, 0.003% max
• SMILES: [Cd]
• Canonical SMILES: [Cd]
• Boiling Point: 1409 °F at 760 mm Hg (NTP, 1992); 767 °C; 765 °C; 1409°F
• Colorform: Silvery-white metal; Soft, bluish-white metal; Silver-white, blue-tinged, lustrous metal; distorted hexagonal close-packed structure; easily cut with a knife; available in the form of bars, sheets or wire or a gray, granular powder; Hexagonal, ductile crystals or soft, silver-white, lustrous metal
• Density: 8.642 (NTP, 1992); 8.69 g/cu cm at 25 °C; 8.6 g/cm³; 8.65 (metal)
• Melting Point: 609.6 °F (NTP, 1992); 32.0691 °C; 321 °C; 610°F
• Physical Description: Cadmium is a silver-white blue tinged lustrous metallic solid. (NTP, 1992); DryPowder; OtherSolid; PelletsLargeCrystals; SOFT BLUE-WHITE METAL LUMPS OR GREY POWDER. MALLEABLE. TURNS BRITTLE ON EXPOSURE TO 80 °C. TARNISHES ON EXPOSURE TO MOIST AIR.; Silver-white, blue-tinged lustrous, odorless solid.; Metal: Silver-white, blue-tinged lustrous, odorless solid.
• Description: Cadmium is an element with atomic symbol Cd, atomic number 48, and atomic weight 112.4.; Cadmium is a natural element in the earth's crust. It is usually found as a mineral combined with other elements such as oxygen (cadmium oxide), chlorine (cadmium chloride), or sulfur (cadmium sulfate, cadmium sulfide). All soils and rocks, including coal and mineral fertilizers, contain some cadmium. Most cadmium used in the United States is extracted during the production of other metals like zinc, lead, and copper. Cadmium does not corrode easily and has many uses, including batteries, pigments, metal coatings, and plastics.; Cadmium is a silver-white blue tinged lustrous metallic solid. (NTP, 1992)
• Shelf Life: Slowly oxidized by moist air to form cadmium oxide.
• Solubility: Insoluble (NIOSH, 2016); Insoluble in water; Solubility in water: none; Insoluble
• Synonyms: Cd, Cadmium
• Vapor Pressure: 1 mm Hg at 741 °F (NTP, 1992); 1 mmHg (741°F); 0 mmHg (approx)
• PubChem Compound: 23973
• Last Modified: Nov 11 2021